Cas no 23944-48-1 (Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-, (2S,3R)-)

• Product Name: Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-, (2S,3R)-
• CAS No: 23944-48-1
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 258340
• PubChem ID: 12444451
• Update Time: 2025-04-19

Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-, (2S,3R)-
• (+)-(2'S,3'R)-Trachelanthic acid
• (+)-Trachelanthic acid
• (2S,3R)-Trachelanthicacid
• Butanoicacid, 2,3-dihydroxy-2-(1-methylethyl)-, [S-(R*,S*)]-
• Butyric acid,2,3-dihydroxy-2-isopropyl-, (2S,3R)- (8CI)
• Trachelanthic acid (6CI,7CI)
• Trachelanthic acid, (+)-
• UNII-P3U4CV6BYC
• 23944-48-1
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (S-(R*,S*))-
• (2S,3R)-2,3-DIHYDROXY-2-(1-METHYLETHYL)BUTANOIC ACID
• Trachelanthic acid
• BUTYRIC ACID, 2,3-DIHYDROXY-2-ISOPROPYL-, (2S,3R)-
• P3U4CV6BYC
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2S,3R)-
• (2S,3R)-TRACHELANTHIC ACID

• Inchi： 1S/C7H14O4/c1-4(2)7(11,5(3)8)6(9)10/h4-5,8,11H,1-3H3,(H,9,10)/t5-,7+/m1/s1
• InChI Key： KXEISHUBUXWXGY-VDTYLAMSSA-N
• SMILES： O[C@](C(=O)O)([C@@H](C)O)C(C)C

Computed Properties

• Exact Mass: 162.08922
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids